Cas no 942875-51-6 (6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one)

6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one is a heterocyclic compound featuring a coumarin core modified with a sulfonylated imidazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and organic synthesis. The sulfonyl group enhances reactivity, facilitating further functionalization, while the imidazole ring contributes to potential biological activity. Its well-defined molecular architecture allows for precise modifications, making it suitable for applications in drug discovery and materials science. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its synthetic versatility and structural specificity make it a useful building block for developing novel pharmacophores or functional materials.
6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one structure
942875-51-6 structure
Product Name:6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one
CAS No:942875-51-6
MF:C14H12N2O4S
MW:304.321082115173
CID:5363330
Update Time:2025-05-22

6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-(2-ethylimidazol-1-yl)sulfonylchromen-2-one
    • 2H-1-Benzopyran-2-one, 6-[(2-ethyl-1H-imidazol-1-yl)sulfonyl]-
    • 6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one
    • Inchi: 1S/C14H12N2O4S/c1-2-13-15-7-8-16(13)21(18,19)11-4-5-12-10(9-11)3-6-14(17)20-12/h3-9H,2H2,1H3
    • InChI Key: HMJMODCQVWVWID-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC=C(S(N3C(CC)=NC=C3)(=O)=O)C=C2C=C1

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Additional information on 6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one

6-(2-Ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one (CAS No. 942875-51-6): A Comprehensive Overview

6-(2-Ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one (CAS No. 942875-51-6) is a unique heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, which combines an imidazole moiety with a coumarin backbone, exhibits a range of intriguing properties that make it a subject of ongoing research. Its molecular structure features a sulfonyl bridge, enhancing its reactivity and potential applications.

The 6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one compound is particularly notable for its potential in pharmaceutical applications. Researchers are exploring its role as a building block for novel drug candidates, especially in the development of anti-inflammatory and antimicrobial agents. The imidazole ring is a common pharmacophore in many FDA-approved drugs, and its presence in this compound suggests promising bioactivity.

In addition to its pharmaceutical potential, 6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one is also being investigated for its fluorescence properties. The coumarin scaffold is known for its luminescent characteristics, making this compound a candidate for use in optical materials and sensors. Recent studies have highlighted its potential in bioimaging, where its stability and emission properties could be leveraged for diagnostic purposes.

The synthesis of 6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one involves a multi-step process, often starting with the functionalization of the coumarin core. Researchers have optimized various routes to achieve high yields and purity, which are critical for its application in sensitive fields like drug development. The compound’s CAS number 942875-51-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial catalogs.

Market trends indicate a growing demand for specialized heterocyclic compounds like 6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one. The rise of precision medicine and targeted therapies has spurred interest in molecules with tailored functionalities. This compound’s versatility positions it as a valuable asset in both academic and industrial settings. Suppliers and manufacturers are increasingly listing it in their portfolios, catering to the needs of researchers and developers.

From an environmental perspective, the compound’s stability and low toxicity profile make it a favorable choice for sustainable chemistry initiatives. Its potential applications in green chemistry and biodegradable materials are areas of active exploration. As industries shift toward eco-friendly practices, compounds like 6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one are likely to play a pivotal role.

In summary, 6-(2-ethyl-1H-imidazol-1-yl)sulfonyl-2H-chromen-2-one (CAS No. 942875-51-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with its pharmaceutical and material science applications, makes it a compelling subject for further study. As research progresses, this compound is expected to unlock new possibilities in drug design, optical technologies, and sustainable innovation.

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